N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide

• IUPAC Name: N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide
• InChI: InChI=1S/C13H16N2O2/c1-17-9-13(16)15-6-4-10-2-3-12-11(8-10)5-7-14-12/h2-3,5,7-8,14H,4,6,9H2,1H3,(H,15,16)
• InChI Key: SLAPHWIJMCBJBR-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCC1=CC2=C(C=C1)NC=C2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide, commonly known as 5-MeO-DALT, is a synthetic psychedelic drug that belongs to the tryptamine class. It is a potent agonist of the serotonin receptor and has been studied extensively for its potential therapeutic applications. The purpose of

Mechanism of Action

N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide is a potent agonist of the serotonin receptor, specifically the 5-HT2A and 5-HT2C subtypes. It binds to these receptors and activates them, leading to a cascade of biochemical and physiological effects in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide include increased serotonin release, altered brain activity, and changes in mood, perception, and cognition. It has been shown to produce psychedelic effects similar to those of other tryptamine-based psychedelics, such as psilocybin and LSD.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide in lab experiments is its potency and selectivity for the serotonin receptor. This makes it a useful tool for studying the role of this receptor in the brain. However, its psychoactive effects and potential for abuse make it difficult to use in certain types of experiments, such as those involving human subjects.

Future Directions

There are many potential future directions for research on N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide. These include studying its potential therapeutic applications, exploring its effects on brain function and behavior, and investigating its potential as a tool for studying the serotonin receptor and its role in the brain. Additionally, there is a need for further research on the safety and potential risks associated with its use.

Synthesis Methods

N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide can be synthesized through a multi-step process that involves the reaction of indole-5-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-(dimethylamino) ethylamine. The final product is obtained through the reaction of the intermediate with methoxyacetyl chloride.

Scientific Research Applications

N-[2-(1H-indol-5-yl)ethyl]-2-methoxyacetamide has been studied extensively for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic. It has also been studied for its potential to treat addiction and post-traumatic stress disorder (PTSD). In addition, it has been used in research to study the serotonin receptor and its role in the brain.